Cas no 898789-68-9 (2'-Chloro-3-(2-methylphenyl)propiophenone)
2'-Chloro-3-(2-methylphenyl)propiophenone is a specialized organic compound featuring a chloro-substituted propiophenone backbone with a 2-methylphenyl moiety. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in pharmaceutical and agrochemical applications. Its chloro and methylphenyl groups enhance electrophilic properties, facilitating selective functionalization in cross-coupling reactions or nucleophilic substitutions. The compound's defined stereoelectronic characteristics contribute to controlled synthesis of complex molecules. High purity grades are available to ensure consistency in research and industrial processes. Proper handling is advised due to potential reactivity hazards. Its utility lies in precision synthesis, offering a balance of stability and reactivity for advanced chemical transformations.
898789-68-9 structure
Product Name:2'-Chloro-3-(2-methylphenyl)propiophenone
CAS No:898789-68-9
MF:C16H15ClO
MW:258.742703676224
CID:870853
PubChem ID:24725638
Update Time:2025-11-02
2'-Chloro-3-(2-methylphenyl)propiophenone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chlorophenyl)-3-(2-methylphenyl)propan-1-one
- 2'-CHLORO-3-(2-METHYLPHENYL)PROPIOPHENONE
- 898789-68-9
- DTXSID70644031
- MFCD03842991
- AKOS016021089
- 2'-Chloro-3-(2-methylphenyl)propiophenone
-
- MDL: MFCD03842991
- Inchi: 1S/C16H15ClO/c1-12-6-2-3-7-13(12)10-11-16(18)14-8-4-5-9-15(14)17/h2-9H,10-11H2,1H3
- InChI Key: ULFUESNLMHXCPP-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C(CCC1C=CC=CC=1C)=O
Computed Properties
- Exact Mass: 258.0811428g/mol
- Monoisotopic Mass: 258.0811428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 17.1Ų
2'-Chloro-3-(2-methylphenyl)propiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 205647-1g |
2'-chloro-3-(2-methylphenyl)propiophenone |
898789-68-9 | 97% | 1g |
£540.00 | 2022-03-01 | |
| Fluorochem | 205647-2g |
2'-chloro-3-(2-methylphenyl)propiophenone |
898789-68-9 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 205647-5g |
2'-chloro-3-(2-methylphenyl)propiophenone |
898789-68-9 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| TRC | C098285-250mg |
2'-Chloro-3-(2-methylphenyl)propiophenone |
898789-68-9 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | C098285-500mg |
2'-Chloro-3-(2-methylphenyl)propiophenone |
898789-68-9 | 500mg |
$ 735.00 | 2022-06-06 | ||
| A2B Chem LLC | AH87851-1g |
2'-Chloro-3-(2-methylphenyl)propiophenone |
898789-68-9 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH87851-2g |
2'-Chloro-3-(2-methylphenyl)propiophenone |
898789-68-9 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH87851-5g |
2'-Chloro-3-(2-methylphenyl)propiophenone |
898789-68-9 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644429-1g |
1-(2-Chlorophenyl)-3-(o-tolyl)propan-1-one |
898789-68-9 | 98% | 1g |
¥7728.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644429-2g |
1-(2-Chlorophenyl)-3-(o-tolyl)propan-1-one |
898789-68-9 | 98% | 2g |
¥13514.00 | 2024-04-26 |
2'-Chloro-3-(2-methylphenyl)propiophenone Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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